Cas no 23149-81-7 (Pyrimido[5,4-d]pyrimidine-4,8-diamine)

Pyrimido[5,4-d]pyrimidine-4,8-diamine structure
23149-81-7 structure
Product Name:Pyrimido[5,4-d]pyrimidine-4,8-diamine
CAS No:23149-81-7
MF:C6H6N6
MW:162.152039051056
CID:284242
PubChem ID:350869
Update Time:2025-04-19

Pyrimido[5,4-d]pyrimidine-4,8-diamine Chemical and Physical Properties

Names and Identifiers

    • Pyrimido[5,4-d]pyrimidine-4,8-diamine
    • DTXSID90325719
    • NSC-516418
    • 23149-81-7
    • NSC516418
    • Inchi: 1S/C6H6N6/c7-5-4-3(9-1-11-5)6(8)12-2-10-4/h1-2H,(H2,7,9,11)(H2,8,10,12)
    • InChI Key: GSAUINCNYXKDSU-UHFFFAOYSA-N
    • SMILES: N1C=NC(=C2C=1C(N)=NC=N2)N

Computed Properties

  • Exact Mass: 162.06558
  • Monoisotopic Mass: 162.065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • Density: 1.605
  • Boiling Point: 460.4°C at 760 mmHg
  • Flash Point: 263.1°C
  • Refractive Index: 1.844
  • PSA: 103.6
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